Cas no 62587-02-4 ( )

• Product Name: &nbsp
• CAS No: 62587-02-4
• MF: C₁₆H₁₅BrO
• MW: 303.193703889847
• CID: 956907
• PubChem ID: 326286
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• (4-bromophenyl)-cyclopropyl-phenylmethanol
• 62587-02-4
• DTXSID40315781
• NSC-297317
• NSC297317
•  

• Inchi： 1S/C16H15BrO/c17-15-10-8-14(9-11-15)16(18,13-6-7-13)12-4-2-1-3-5-12/h1-5,8-11,13,18H,6-7H2
• InChI Key： BEKGXWAVNOZWPV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C1C=CC=CC=1)(C1CC1)O

Computed Properties

• Exact Mass: 302.03065
• Monoisotopic Mass: 302.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.449
• Boiling Point: 424.2°C at 760 mmHg
• Flash Point: 210.4°C
• Refractive Index: 1.648
• PSA: 20.23
• LogP: 4.09500